Cas no 941910-62-9 (N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941910-62-9
• MF: C₂₁H₁₈N₄O₅
• MW: 406.391424655914
• CID: 5500646
• Update Time: 2025-10-30

N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H18N4O5/c1-14(26)22-16-6-3-7-17(12-16)23-20(27)19-9-4-10-24(21(19)28)13-15-5-2-8-18(11-15)25(29)30/h2-12H,13H2,1H3,(H,22,26)(H,23,27)
• InChI Key： YOYCJBZQEHNICY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=CC(NC(=O)C)=C1)=O

Additional information on N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(3-Acetamidophenyl)-1-(3-Nitrophenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 941910-62-9, known as N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a complex arrangement of functional groups. The presence of an acetamido group at the 3-position of the phenyl ring introduces significant electronic effects, influencing the compound's reactivity and stability. Additionally, the nitrophenyl group at the 1-position contributes to the molecule's aromaticity and enhances its ability to participate in hydrogen bonding. The dihydropyridine ring, with its 2-keto functionality, plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has facilitated precise characterization of the compound's structure, confirming its identity and purity.

From a pharmacological perspective, N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promising activity in vitro against various enzymes and receptors. Studies conducted using cell culture models have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several drug targets, including kinases and G-protein coupled receptors (GPCRs). These insights have guided researchers in designing analogs with improved potency and selectivity, paving the way for future drug discovery efforts.

In terms of material science, the unique electronic properties of N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide make it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes suggests potential applications in organic photovoltaics and light-emitting diodes (OLEDs). Ongoing research is focused on optimizing its electronic characteristics to enhance device performance.

Despite its promising attributes, further investigation is required to fully harness the potential of this compound. Challenges such as scalability of synthesis, optimization of bioavailability, and assessment of toxicity profiles need to be addressed before it can be transitioned into clinical trials or commercial applications. Collaborative efforts between academic institutions and industry partners are essential to overcoming these barriers.

In conclusion, N-(3-acetamidophenyl)-1-(3-nitrophenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide represents a significant advancement in modern organic chemistry. Its versatile structure and diverse functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.